Cas no 88939-05-3 (6-Heptenethioic acid, 3-oxo-, S-(1,1-dimethylethyl) ester)

• Product Name: 6-Heptenethioic acid, 3-oxo-, S-(1,1-dimethylethyl) ester
• CAS No: 88939-05-3
• MF: C₁₁H₁₈O₂S
• MW: 214.324422359467
• CID: 619225
• PubChem ID: 15370062
• Update Time: 2025-04-19

6-Heptenethioic acid, 3-oxo-, S-(1,1-dimethylethyl) ester Chemical and Physical Properties

Names and Identifiers

• 6-Heptenethioic acid, 3-oxo-, S-(1,1-dimethylethyl) ester
• S-tert-butyl 3-oxohept-6-enethioate
• 88939-05-3
• DTXSID80572078

• Inchi： 1S/C11H18O2S/c1-5-6-7-9(12)8-10(13)14-11(2,3)4/h5H,1,6-8H2,2-4H3
• InChI Key： BLVWMMPQEALNRL-UHFFFAOYSA-N
• SMILES： S(C(CC(CCC=C)=O)=O)C(C)(C)C

Computed Properties

• Exact Mass: 214.10275099g/mol
• Monoisotopic Mass: 214.10275099g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 7
• Complexity: 226
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 59.4Ų